Cas no 2228636-20-0 (2-bromo-4-2-(methylamino)propan-2-ylphenol)
2-bromo-4-2-(methylamino)propan-2-ylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-2-(methylamino)propan-2-ylphenol
- 2-bromo-4-[2-(methylamino)propan-2-yl]phenol
- 2228636-20-0
- EN300-1906697
-
- Inchi: 1S/C10H14BrNO/c1-10(2,12-3)7-4-5-9(13)8(11)6-7/h4-6,12-13H,1-3H3
- InChI Key: DAIBIYXAVDJSGH-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C(C)(C)NC)O
Computed Properties
- Exact Mass: 243.02588g/mol
- Monoisotopic Mass: 243.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.3Ų
2-bromo-4-2-(methylamino)propan-2-ylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1906697-0.05g |
2-bromo-4-[2-(methylamino)propan-2-yl]phenol |
2228636-20-0 | 0.05g |
$888.0 | 2023-09-18 | ||
| Enamine | EN300-1906697-0.1g |
2-bromo-4-[2-(methylamino)propan-2-yl]phenol |
2228636-20-0 | 0.1g |
$930.0 | 2023-09-18 | ||
| Enamine | EN300-1906697-0.25g |
2-bromo-4-[2-(methylamino)propan-2-yl]phenol |
2228636-20-0 | 0.25g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1906697-0.5g |
2-bromo-4-[2-(methylamino)propan-2-yl]phenol |
2228636-20-0 | 0.5g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1906697-1.0g |
2-bromo-4-[2-(methylamino)propan-2-yl]phenol |
2228636-20-0 | 1g |
$1057.0 | 2023-06-01 | ||
| Enamine | EN300-1906697-2.5g |
2-bromo-4-[2-(methylamino)propan-2-yl]phenol |
2228636-20-0 | 2.5g |
$2071.0 | 2023-09-18 | ||
| Enamine | EN300-1906697-5.0g |
2-bromo-4-[2-(methylamino)propan-2-yl]phenol |
2228636-20-0 | 5g |
$3065.0 | 2023-06-01 | ||
| Enamine | EN300-1906697-10.0g |
2-bromo-4-[2-(methylamino)propan-2-yl]phenol |
2228636-20-0 | 10g |
$4545.0 | 2023-06-01 | ||
| Enamine | EN300-1906697-1g |
2-bromo-4-[2-(methylamino)propan-2-yl]phenol |
2228636-20-0 | 1g |
$1057.0 | 2023-09-18 | ||
| Enamine | EN300-1906697-5g |
2-bromo-4-[2-(methylamino)propan-2-yl]phenol |
2228636-20-0 | 5g |
$3065.0 | 2023-09-18 |
2-bromo-4-2-(methylamino)propan-2-ylphenol Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-bromo-4-2-(methylamino)propan-2-ylphenol
Professional Introduction to Compound with CAS No. 2228636-20-0 and Product Name: 2-bromo-4-2-(methylamino)propan-2-ylphenol
The compound with the CAS number 2228636-20-0 and the product name 2-bromo-4-2-(methylamino)propan-2-ylphenol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of both bromine and amino functional groups, along with a propyl side chain, makes it a versatile intermediate for synthesizing more complex molecules.
Recent studies have highlighted the importance of bromo-substituted phenols in medicinal chemistry. These compounds often exhibit enhanced bioavailability and metabolic stability, making them valuable candidates for further development into therapeutic agents. The specific configuration of 2-bromo-4-2-(methylamino)propan-2-ylphenol positions it as a promising building block for designing novel pharmacophores. Its molecular structure allows for modifications at multiple sites, enabling researchers to fine-tune its properties for specific biological targets.
In the realm of drug development, the incorporation of methylamino groups has been shown to improve binding affinity and selectivity. This is particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions. The propyl side chain in this compound not only adds to its structural complexity but also provides additional opportunities for derivatization, potentially enhancing its pharmacological activity. Such structural flexibility is crucial for optimizing drug candidates throughout the development pipeline.
Current research in medicinal chemistry increasingly emphasizes the role of phenolic compounds due to their broad spectrum of biological activities. Phenols are known for their antioxidant, anti-inflammatory, and antimicrobial properties, making them attractive for therapeutic applications. The bromine atom in 2-bromo-4-2-(methylamino)propan-2-ylphenol further enhances its reactivity, allowing for cross-coupling reactions that can introduce additional functional groups. This reactivity is harnessed in various synthetic pathways to create more sophisticated molecules with tailored biological effects.
The compound's potential extends beyond traditional pharmaceutical applications into the field of agrochemicals and material science. For instance, derivatives of this molecule could serve as intermediates in the synthesis of novel pesticides or as components in advanced polymers. The ability to modify both aromatic and aliphatic portions of the molecule offers a rich palette for chemical innovation. Such versatility underscores the importance of having well-characterized building blocks like 2-bromo-4-2-(methylamino)propan-2-ylphenol in modern chemical synthesis.
Advances in computational chemistry have further accelerated the discovery and optimization of compounds like 2228636-20-0. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, significantly reducing time and cost associated with drug development. By leveraging these tools, scientists can identify optimal conditions for synthesizing 2-bromo-4-2-(methylamino)propan-2-ylphenol and its derivatives, ensuring high yields and purity levels essential for subsequent biological testing.
The synthesis of 2-bromo-4-2-(methylamino)propan-2-ylphenol involves multiple steps that require precise control over reaction conditions. The bromination step is particularly critical, as it determines the regioselectivity of subsequent modifications. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the propyl side chain efficiently. These reactions are favored due to their high selectivity and compatibility with a wide range of functional groups present in the molecule.
In conclusion, 2228636-20-0 and its corresponding product name 2-bromo-4-2-(methylamino)propan-2-ylphenol represent a cornerstone in contemporary chemical research. Their unique structural attributes open doors to numerous possibilities in drug discovery, material science, and beyond. As our understanding of molecular interactions deepens, compounds like these will continue to play a pivotal role in shaping future advancements across multiple scientific disciplines.
2228636-20-0 (2-bromo-4-2-(methylamino)propan-2-ylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)